2-Chloroisonicotinamide

Specification

• CAS No.: 100859-84-5
• Molecular Formula: C6H5ClN2O
• Molecular Weight: 156.57 g/mol
• IUPAC Name: 2-chloropyridine-4-carboxamide
• Standard InChI: InChI=1S/C6H5ClN2O/c7-5-3-4(6(8)10)1-2-9-5/h1-3H,(H2,8,10)
• Standard InChI Key: DEMJOLRJLACBRX-UHFFFAOYSA-N
• SMILES: C1=CN=C(C=C1C(=O)N)Cl
• Canonical SMILES: C1=CN=C(C=C1C(=O)N)Cl

Introduction

Chemical Properties

Chemical Identification

2-Chloroisonicotinamide is identified by several standard chemical identifiers, as summarized in the following table:

Parameter	Value
CAS Number	100859-84-5
Molecular Formula	C6H5ClN2O
Molecular Weight	156.57 g/mol
IUPAC Name	2-chloropyridine-4-carboxamide
MDL Number	MFCD00221401
InChI Key	DEMJOLRJLACBRX-UHFFFAOYSA-N
PubChem CID	2800022

Structural Information

The molecular structure of 2-Chloroisonicotinamide features a pyridine ring with a chlorine atom at the 2-position and a carboxamide group at the 4-position. The SMILES notation for this compound is C1=CN=C(C=C1C(=O)N)Cl, providing a standardized representation of its chemical structure. The compound contains a heterocyclic aromatic ring with nitrogen as the heteroatom, which influences its chemical reactivity and potential applications in synthetic chemistry.

Physical Properties

The physical characteristics of 2-Chloroisonicotinamide are essential for understanding its behavior under various conditions and its potential applications. The table below summarizes the key physical properties of this compound:

Property	Value	Notes
Appearance	Powder to crystal	White to Orange to Green
Melting Point	198 °C	Experimentally determined
Boiling Point	312.2 ± 27.0 °C	Predicted value
Density	1.381 ± 0.06 g/cm³	Predicted value
pKa	14.37 ± 0.50	Predicted value

The relatively high melting and boiling points indicate significant intermolecular forces, likely including hydrogen bonding through the amide group. These properties influence the compound's solubility, stability, and handling characteristics in laboratory and industrial settings.

Chemical Reactivity

2-Chloroisonicotinamide possesses reactive sites that make it valuable for various chemical transformations. The chlorine at the 2-position of the pyridine ring is particularly susceptible to nucleophilic aromatic substitution reactions, owing to the electron-withdrawing effect of the ring nitrogen and its proximity to the chlorine atom. The amide functional group provides opportunities for further transformations, including hydrolysis, reduction, and various condensation reactions.

The predicted pKa value of 14.37 ± 0.50 suggests that the compound is a weak acid, which impacts its behavior in different pH environments and its potential interactions with biological systems. This property is particularly relevant when considering the compound's possible pharmaceutical applications.

Classification	Details
Hazard Codes	Xi (Irritant), Xn (Harmful)
Risk Statements	36/37/38-22 (Irritating to eyes, respiratory system, and skin; Harmful if swallowed)
Safety Statements	26-36/37/39 (In case of contact with eyes, rinse immediately with plenty of water and seek medical advice; Wear suitable protective clothing, gloves, and eye/face protection)
Hazard Note	Irritant

Based on this information, appropriate personal protective equipment (PPE) including gloves, eye protection, and lab coats should be used when handling this compound. Adequate ventilation is necessary to minimize exposure to dust or vapors, and standard laboratory safety protocols should be strictly observed.

Supplier	Catalog Information	Purity	Packaging Options
TCI America	C30791G, C30795G	98.0+%	1g, 5g
acints	ACI-05361	95%+	Not specified

The pricing information from Fisher Scientific indicates a range of $41.48 to $128.38, depending on quantity. This suggests that the compound is readily accessible for research purposes at reasonable cost, facilitating its use in various scientific investigations.

Synonyms and Nomenclature

For comprehensive literature searches and database queries, it is important to be aware of the various names by which 2-Chloroisonicotinamide is known:

• 2-Chloropyridine-4-carboxamide

• 4-Pyridinecarboxamide, 2-chloro

• 2-Chloro-isonicotinamide

• 2-Chloro-4-pyridinecarboxamide

These alternative names are useful for ensuring thorough literature searches when investigating this compound's properties, applications, or synthesis methods.